Cas no 869854-12-6 (2-Amino-5-bromo-4-cyclopropylthiazole)

• Product Name: 2-Amino-5-bromo-4-cyclopropylthiazole
• CAS No: 869854-12-6
• MF: C₆H₇BrN₂S
• MW: 219.102178812027
• MDL: MFCD13193636
• CID: 1056381
• PubChem ID: 53393779
• Update Time: 2025-06-14

2-Amino-5-bromo-4-cyclopropylthiazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-cyclopropylthiazol-2-amine
• 2-Amino-5-bromo-4-cyclopropylthiazole
• 5-bromo-4-cyclopropyl-1,3-thiazol-2-amine
• 5-bromo-4-cyclopropyl-2-Thiazolamine
• QC-6430
• 2-Amino-4-cyclopropyl-5-bromothiazole
• KM2458
• 5451AJ
• TRA0034778
• FCH1382009
• SY011064
• AX8209865
• DTXSID50693926
• 869854-12-6
• FT-0769221
• benzyl3-isobutyryloxy-1-isopropyl-2,2-dimethylpropylphthalate
• Z1269150507
• J-517087
• EN300-1721553
• AKOS015902840
• MFCD13193636
• SCHEMBL2587218
• A862952
• CS-11229
• AC2047
• DB-076801

• MDL： MFCD13193636
• Inchi： 1S/C6H7BrN2S/c7-5-4(3-1-2-3)9-6(8)10-5/h3H,1-2H2,(H2,8,9)
• InChI Key： PLQAJBCICVJVSB-UHFFFAOYSA-N
• SMILES： BrC1=C(C2CC2)N=C(N)S1

Computed Properties

• Exact Mass: 217.95100
• Monoisotopic Mass: 217.95133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2
• XLogP3: 2.2

Experimental Properties

• PSA: 67.15000
• LogP: 2.94640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 2-Amino-5-bromo-4-cyclopropylthiazole

Comprehensive Overview of 2-Amino-5-bromo-4-cyclopropylthiazole (CAS No. 869854-12-6): Properties, Applications, and Industry Insights

2-Amino-5-bromo-4-cyclopropylthiazole (CAS No. 869854-12-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The thiazole core, combined with cyclopropyl and bromo substituents, imparts distinct reactivity and biological activity, making it a valuable intermediate in synthetic chemistry. This article delves into its molecular characteristics, synthesis pathways, and emerging applications while addressing frequently searched queries such as "thiazole derivatives in drug discovery" and "halogenated heterocycles in agrochemicals."

The compound's molecular formula, C₆H₇BrN₂S, highlights its brominated thiazole backbone, which is pivotal for cross-coupling reactions in medicinal chemistry. Researchers often explore its potential as a building block for kinase inhibitors or antimicrobial agents, aligning with trends in personalized medicine and antibiotic resistance. Its cyclopropyl group enhances metabolic stability, a feature increasingly sought after in the design of bioactive small molecules.

In agrochemical applications, 2-Amino-5-bromo-4-cyclopropylthiazole serves as a precursor for crop protection agents, particularly in formulations targeting fungal pathogens. The bromo moiety facilitates further functionalization, enabling the development of compounds with improved environmental profiles—a topic resonating with sustainability-focused searches like "green chemistry in pesticide synthesis."

Analytical data for CAS No. 869854-12-6, including NMR and HPLC purity profiles, are critical for quality control in industrial-scale production. Recent publications emphasize its role in high-throughput screening libraries, addressing the demand for "diverse chemical scaffolds for drug leads." Regulatory compliance, such as REACH registration, is also discussed in context with safe handling guidelines for research laboratories.

The compound's stability under varying pH conditions and solubility in organic solvents like DMSO or dichloromethane make it versatile for multistep synthetic routes. Patent analyses reveal its inclusion in proprietary formulations for oncology therapeutics, reflecting industry interest in targeted cancer therapies—a hotspot in PubMed and Google Scholar queries.

Emerging trends in AI-driven molecular design have further spotlighted 2-Amino-5-bromo-4-cyclopropylthiazole as a candidate for virtual screening pipelines. Computational studies predict its binding affinity to enzyme active sites, correlating with experimental validations—an intersection of wet-lab and in silico methodologies dominating current literature.

To address common user questions: "Where to buy 869854-12-6?"—reputable chemical suppliers list it under high-purity fine chemicals, often with custom synthesis options. Storage recommendations typically advise desiccated conditions at -20°C to preserve its hydrolytic stability, a detail frequently overlooked in forum discussions.

In conclusion, 2-Amino-5-bromo-4-cyclopropylthiazole exemplifies the convergence of structural ingenuity and practical utility. Its relevance spans drug development, material science, and sustainable agriculture, positioning it as a compound of enduring scientific and commercial value. Future research may unlock novel derivatives, potentially answering unmet needs in precision medicine and smart agrochemicals.